(2E)-4-{[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]formamido}-N-methylbut-2-enamide

• IUPAC Name: 1-(3,4-dimethylphenyl)-N-[(E)-4-(methylamino)-4-oxobut-2-enyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H23N3O3/c1-12-6-7-15(9-13(12)2)21-11-14(10-17(21)23)18(24)20-8-4-5-16(22)19-3/h4-7,9,14H,8,10-11H2,1-3H3,(H,19,22)(H,20,24)/b5-4+
• InChI Key: PEJLFTNDXCUUKP-SNAWJCMRSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)NCC=CC(=O)NC)C
• Isomeric SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)NC/C=C/C(=O)NC)C
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

(2E)-4-{[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]formamido}-N-methylbut-2-enamide is a useful research compound. Its molecular formula is C18H23N3O3 and its molecular weight is 329.4. The purity is usually 95%.
BenchChem offers high-quality (2E)-4-{[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]formamido}-N-methylbut-2-enamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2E)-4-{[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]formamido}-N-methylbut-2-enamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Chemistry and Crystallography

• Structural Analysis and Chemistry : The compound shows structural similarities to pyrazolo[3,4-b]pyridines and formamidines, indicating potential use in crystallography and chemical synthesis studies (Quiroga et al., 1999).

2. Synthesis of Derivatives

• Synthetic Routes : The compound can be used to prepare pyrimidines and pyridines, suggesting its utility in synthesizing various organic compounds and derivatives (Hirota et al., 1978).

3. Biological Applications

• Potential in Alzheimer's Research : Derivatives of the compound, specifically oxopyrrolidines, have been evaluated for inhibitory activity against acetyl cholinesterase enzyme and amyloid β protein, indicating potential relevance in Alzheimer's disease research (Mohamed et al., 2018).

4. Material Science

• Polymer Synthesis : Research indicates its derivatives can be used in synthesizing polymers with specific properties, such as optically active polyamides, highlighting its significance in material science and engineering (Faghihi et al., 2010).

5. Photochemistry

• Photochemical Reactions : Studies on pyrimidin-4-ones suggest potential applications in photochemistry, which could extend to derivatives of this compound (Takahashi et al., 1989).